Cas no 849807-16-5 (3-Pyridinemethanamine, 6-(phenylmethyl)-)

• Product Name: 3-Pyridinemethanamine, 6-(phenylmethyl)-
• CAS No: 849807-16-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 4226233
• PubChem ID: 23130658
• Update Time: 2025-05-25

3-Pyridinemethanamine, 6-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 6-(phenylmethyl)-
• (6-Benzylpyridin-3-yl)methanamine
• 849807-16-5
• SCHEMBL1680538

• Inchi： 1S/C13H14N2/c14-9-12-6-7-13(15-10-12)8-11-4-2-1-3-5-11/h1-7,10H,8-9,14H2
• InChI Key： QOYRTDOKDBPKGN-UHFFFAOYSA-N
• SMILES： C1=NC(CC2=CC=CC=C2)=CC=C1CN

Computed Properties

• Exact Mass: 198.115698455Da
• Monoisotopic Mass: 198.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-Pyridinemethanamine, 6-(phenylmethyl)-

3-Pyridinemethanamine, 6-(phenylmethyl)-: A Comprehensive Overview

CAS No 849807-16-5, commonly referred to as 3-Pyridinemethanamine, 6-(phenylmethyl)-, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied for their diverse applications in drug discovery and materials science. The structure of this compound consists of a pyridine ring substituted with a methanamine group at position 3 and a phenylmethyl group at position 6, making it a unique derivative with potential for various chemical modifications and biological activities.

The synthesis of 3-Pyridinemethanamine, 6-(phenylmethyl)- involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

In terms of physical properties, CAS No 849807-16-5 exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The compound's stability under different pH conditions has been extensively studied, revealing its resistance to hydrolysis at neutral pH levels, which is crucial for its application in pharmaceutical formulations.

The biological activity of 3-Pyridinemethanamine, 6-(phenylmethyl)- has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzyme systems, particularly those involved in inflammatory pathways. For instance, preclinical trials have shown that this compound exhibits anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. Additionally, its ability to act as a ligand for specific G-protein coupled receptors (GPCRs) has opened new avenues for its use in treating neurological disorders such as anxiety and depression.

One of the most promising applications of CAS No 849807-16-5 lies in its potential as a lead compound for drug development. Researchers have utilized computational chemistry techniques to predict its binding affinities to various therapeutic targets. These studies have highlighted its potential as an antagonist for certain ion channels, which could be exploited in the treatment of cardiovascular diseases. Furthermore, ongoing clinical trials are investigating its efficacy in managing chronic pain conditions by targeting specific neuronal pathways.

The environmental impact of 3-Pyridinemethanamine, 6-(phenylmethyl)- has also been evaluated to ensure its safe handling and disposal. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This makes it a more eco-friendly alternative compared to other synthetic compounds with longer degradation times.

In conclusion, CAS No 849807-16-5, or 3-Pyridinemethanamine, 6-(phenylmethyl)-, represents a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of modern medicine and materials science.